Cas no 638-26-6 (10-Hydroxystearic acid)

• Product Name: 10-Hydroxystearic acid
• CAS No: 638-26-6
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• MDL: MFCD08693364
• CID: 1668304
• PubChem ID: 9561835
• Update Time: 2025-05-23

10-Hydroxystearic acid Chemical and Physical Properties

Names and Identifiers

• (10R)-10-hydroxyoctadecanoic acid
• 10-hydroxystearic acid
• 10-HYDROXYOCTADECANOIC ACID
• Rosilic acid
• Octadecanoic acid, 10-hydroxy-
• 10-hydroxy-octadecanoic acid
• 10-hydroxy stearic acid
• USDA 10-hydroxystearic acid
• PAZZVPKITDJCPV-UHFFFAOYSA-N
• NSC79060
• LMFA02000128
• B 190696
• xi-10-Hydroxyoctadecanoic acid
• AKOS000277642
• MFCD08693364
• NSC-79060
• SCHEMBL240199
• UNII-384M5B7IFL
• DTXSID901314578
• 10-HYDROXYSTEARIC ACID [INCI]
• STEARIC ACID, .IOTA.-HYDROXY-
• A901228
• DL-10-hydroxy stearic acid
• AS-58969
• NSC 79060
• 384M5B7IFL
• 638-26-6
• 10-HYDROXYSTEARIC ACID, (+/-)-
• CHEBI:143095
• DL-10-HYDROXYSTEARIC ACID
• AKOS028108373
• FT-0699563
• SY243389
• C18H36O3
• Q27256742
• 10-HYDROXYOCTADECANOICACID
• AI3-26309
• CS-0186310
• A10837
• 10-Hydroxystearic acid

• MDL： MFCD08693364
• Inchi： 1S/C18H36O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• InChI Key： PAZZVPKITDJCPV-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC)CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 0.944
• Boiling Point: 436.3°C at 760 mmHg
• Flash Point: 231.8°C
• Refractive Index: 1.468
• PSA: 57.53
• LogP: 5.30330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 10-Hydroxystearic acid

10-Hydroxystearic Acid: A Comprehensive Overview

10-Hydroxystearic acid (CAS No. 638-26-6) is a naturally occurring fatty acid derivative that has garnered significant attention in recent years due to its versatile applications in various industries. This compound, also known as myristicin-related compound, is a saturated fatty acid with a hydroxyl group at the 10th carbon position, making it structurally unique among fatty acids. Its chemical formula is C18H36O2, and it exists as a white crystalline powder with a melting point of approximately 57-59°C. The compound is widely found in nature, particularly in certain plant sources, and has been extensively studied for its potential in pharmaceuticals, cosmetics, and food additives.

Recent advancements in analytical chemistry have enabled researchers to isolate and characterize 10-hydroxystearic acid with greater precision. Using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, scientists have been able to identify this compound in various natural sources, including nuts, seeds, and essential oils. For instance, studies have shown that myristicin, a related compound found in nutmeg, undergoes metabolic transformations that yield 10-hydroxystearic acid under specific conditions. This discovery has opened new avenues for exploring the biosynthesis pathways of this compound and its potential role in plant defense mechanisms.

The pharmacological properties of 10-hydroxystearic acid have been a focal point of recent research. Preclinical studies indicate that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. For example, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 10-hydroxystearic acid can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest that the compound could be developed into a novel class of anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

In the cosmetics industry, 10-hydroxystearic acid has gained popularity as an emollient and skin-conditioning agent. Its ability to form stable emulsions makes it ideal for use in creams, lotions, and other personal care products. A 2023 study conducted by researchers at the University of Paris highlighted the compound's moisturizing properties, which are attributed to its ability to enhance skin barrier function by improving ceramide synthesis. This research underscores the potential of 10-hydroxystearic acid as a natural alternative to synthetic emollients, aligning with the growing consumer demand for eco-friendly and sustainable beauty products.

The food industry has also explored the applications of 10-hydroxystearic acid, particularly as a stabilizer and flavor enhancer. Recent studies have shown that this compound can improve the texture and shelf life of processed foods without compromising their sensory qualities. For instance, a 2023 paper published in *Food Chemistry* demonstrated that incorporating 10-hydroxystearic acid into dairy products significantly reduced lipid oxidation, thereby extending their shelf life by up to 30%. These findings highlight the compound's potential as a multifunctional ingredient in food formulation.

From an environmental perspective, 10-hydroxystearic acid has been investigated for its role in biodegradable materials. Researchers have found that this compound can be used as a building block for synthesizing polyesters that are fully biodegradable under composting conditions. A 2023 study conducted at Stanford University revealed that polyesters derived from 10-hydroxystearic acid exhibited excellent mechanical properties while maintaining their biodegradability. This research opens new possibilities for developing sustainable materials that address the global plastic pollution crisis.

In conclusion, 10-hydroxystearic acid (CAS No. 638-26-6) is a multifaceted compound with applications spanning pharmaceuticals, cosmetics, food additives, and materials science. Recent advancements in analytical techniques and pharmacological research have deepened our understanding of its properties and potential uses. As industries continue to prioritize sustainability and innovation, compounds like 10-hydroxystearic acid are likely to play an increasingly important role in developing eco-friendly and efficacious products.